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Introduction
12-Hydroxyoctadecadienoic acid (12-HODE) is a bioactive lipid mediator derived from the

oxidation of linoleic acid. As a member of the oxylipin family, 12-HODE is implicated in a variety

of physiological and pathological processes, including inflammation, cell signaling, and the

progression of several diseases. Accurate and sensitive quantification of 12-HODE in biological

matrices is crucial for understanding its roles in these processes and for the development of

novel therapeutic interventions. This application note provides a detailed protocol for the

quantification of 12-HODE using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS), a highly sensitive and specific analytical technique.

Signaling Pathway of Related Hydroxy Fatty Acids
The signaling pathways of 12-HODE are not as extensively characterized as those of the

structurally related eicosanoid, 12-hydroxyeicosatetraenoic acid (12-HETE). However, studies

on 12-HETE and the isomeric 13-HODE provide a likely framework for 12-HODE's mechanism

of action. These lipids can act as signaling molecules by binding to G-protein coupled receptors

(GPCRs), which in turn can activate downstream pathways involving protein kinase C (PKC)

and mitogen-activated protein kinases (MAPK), influencing cellular processes like adhesion,

proliferation, and inflammation.[1][2][3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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